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Compound of Interest

Compound Name: 2-Bromo-3-pyridinamine

Cat. No.: B189615

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This document provides immediate, essential safety and
logistical information for the handling of 2-Bromo-3-pyridinamine (CAS No: 13534-99-1),
including personal protective equipment (PPE) recommendations, procedural guidance for safe
operations, and compliant disposal methods.

Hazard Identification and Classification

2-Bromo-3-pyridinamine, also known as 3-Amino-2-bromopyridine, is classified with the
following hazards:

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

H319: Causes serious eye

Eye Irritation 2 o
irritation[1]
Specific target organ toxicity — ) H335: May cause respiratory
] 3 (Respiratory system) o
Single exposure irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
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To minimize exposure and ensure a safe laboratory environment, the following personal

protective equipment is mandatory when handling 2-Bromo-3-pyridinamine.

PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must conform to EN166 (EU)
or NIOSH (US) standards.

Face Shield

To be used in addition to
goggles when there is a

significant risk of splashing.

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect for

tears or holes before each use.

Laboratory Coat

Fully buttoned, with tight-fitting
cuffs.

Protective Clothing

Consider a chemical-resistant
apron or coveralls for larger
guantities or when splashing is
likely.

Respiratory Protection

NIOSH-Approved Respirator

A dust mask of type N95 (US)

or equivalent is required when
handling the powder outside of
a fume hood or if dust is

generated.

Safe Handling and Operational Plan

A systematic approach to handling 2-Bromo-3-pyridinamine is essential to minimize exposure

and ensure a safe laboratory environment.

1. Preparation:

o Designate a specific area for handling, preferably within a certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.
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o Assemble all necessary equipment and PPE before starting work.
2. Weighing and Aliquoting:

o Perform all weighing and transfer operations within a chemical fume hood to control airborne
particulates.

» Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.[2]
» Close the container tightly immediately after use.
3. Experimental Use:

e When dissolving or reacting the compound, add it slowly to the solvent or reaction mixture to
avoid splashing.

¢ Maintain good laboratory hygiene; do not eat, drink, or smoke in the handling area.[3]
e Wash hands thoroughly after handling, even if gloves were worn.[3]

4. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep locked up or in an area accessible only to qualified or authorized persons.

5. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation.
o Collect the spilled material into a sealed container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.

o For large spills, evacuate the area and contact your institution's environmental health and
safety (EHS) office.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5]

Disposal Plan

All waste containing 2-Bromo-3-pyridinamine must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh paper,
pipette tips), in a designated, sealed, and properly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste from experiments and cleaning in a designated, sealed,
and properly labeled hazardous waste container. Do not discharge to sewer systems.[]

o Empty Containers: Triple rinse with a suitable solvent. The rinsate should be collected as
hazardous waste. The rinsed container can then be disposed of according to local
regulations.

o Contaminated PPE: Dispose of as solid chemical waste in a designated, sealed container.
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All chemical waste must be disposed of through your institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal contractor.[2]

Experimental Workflow Diagram
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Safe Handling Workflow for 2-Bromo-3-pyridinamine
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Caption: Workflow for handling 2-Bromo-3-pyridinamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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